Triphenylboroxin
Overview
Description
Triphenylboroxin is an organic boron compound that belongs to the boroxine group . It is also the trimeric anhydrate of phenylboronic acid .
Synthesis Analysis
Triphenylboroxin has chemical properties of great interest in organic synthesis, enabling the development of promising molecular architectures . The dynamic interconversion ability of boroxine cages enables the optimization of relevant pharmacological properties in drug delivery . In addition, the synthesis of a novel 2D boroxine framework showed distinctive electronic and morphological properties that can be used in the design of new electronic devices .Molecular Structure Analysis
The molecular formula of Triphenylboroxin is C18H15B3O3 . It is characterized by the geometric arrangement of N-coordinated boron atoms .Chemical Reactions Analysis
Triphenylboroxin exhibits stability under low-energy-electron interactions . The abundance of the molecular parent cation in the mass spectrum at 70 eV reflects the stability of Triphenylboroxin . The appearance energies of three fragment cations were reported, and the experimental first ionization potential was found at 9.12 ± 0.10 eV .Physical And Chemical Properties Analysis
Triphenylboroxin has a molecular weight of 311.74 . Its melting point ranges from 217.0 to 221.0 °C, and its predicted boiling point is 368.3±25.0 °C . It has a predicted density of 1.13±0.1 g/cm3 .Scientific Research Applications
Organic Synthesis
Triphenylboroxin (TPB) has chemical properties of great interest in organic synthesis . It enables the development of promising molecular architectures .
Drug Delivery
The dynamic interconversion ability of boroxine cages, a feature of TPB, enables the optimization of relevant pharmacological properties in drug delivery . This includes guest recognition and porosity .
Electronic Devices
The synthesis of a novel 2D boroxine framework, which involves TPB, showed distinctive electronic and morphological properties . These properties can be used in the design of new electronic devices .
Stability Under Low-Energy-Electron Interactions
TPB exhibits interesting energy selectivity and stability upon electron interaction . This property may justify the development of recent molecular architectures containing TPB used in a wide range of applications .
Suzuki-Miyaura Cross Coupling Reaction
Triphenylboroxin is used in the Suzuki-Miyaura cross-coupling reaction . This is a type of palladium-catalyzed cross-coupling reaction, used to synthesize organic compounds .
Complex Formation
Triphenylboroxin can form a complex with N-cyclohexylhydroxylamine and its isobutyraldehyde nitrone . This complex formation has potential applications in various chemical reactions .
Safety and Hazards
Future Directions
Triphenylboroxin’s chemical properties make it of great interest in organic synthesis, enabling the development of promising molecular architectures . Its dynamic interconversion ability of boroxine cages enables the optimization of relevant pharmacological properties in drug delivery . This may justify the development of recent molecular architectures containing Triphenylboroxin used in a wide range of applications .
Mechanism of Action
Target of Action
Triphenylboroxin is primarily used in organic synthesis, enabling the development of promising molecular architectures
Mode of Action
Triphenylboroxin is a derivative of boroxine, a 6-membered heterocyclic compound composed of alternating oxygen and singly-hydrogenated boron atoms . The boroxine ring is locked in a planar geometry . With the vacant p-orbital on the boron atoms, they may possess some aromatic character . This unique structure allows triphenylboroxin to interact with other molecules in a variety of ways, facilitating various chemical reactions.
Biochemical Pathways
For example, it has been used in the methylation of various aryl halides through palladium-catalyzed Suzuki-Miyaura coupling reactions .
Result of Action
The primary result of triphenylboroxin’s action is the synthesis of new organic compounds. Its unique structure and properties enable it to facilitate a variety of chemical reactions, leading to the creation of promising molecular architectures .
Action Environment
The action of triphenylboroxin is influenced by various environmental factors. For instance, its stability under low-energy-electron interactions has been investigated, indicating an interesting energy selectivity and stability of triphenylboroxin upon electron interaction . This may justify the development of recent molecular architectures containing triphenylboroxin used in a wide range of applications .
properties
IUPAC Name |
2,4,6-triphenyl-1,3,5,2,4,6-trioxatriborinane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15B3O3/c1-4-10-16(11-5-1)19-22-20(17-12-6-2-7-13-17)24-21(23-19)18-14-8-3-9-15-18/h1-15H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOXXGUAZBWSUSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OB(OB(O1)C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15B3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80186311 |
Source
|
| Record name | Boroxin, triphenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80186311 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Triphenylboroxin | |
CAS RN |
3262-89-3 |
Source
|
| Record name | Boroxin, triphenyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003262893 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Triphenylboroxin | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51723 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Triphenylboroxin | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=22331 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Boroxin, triphenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80186311 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4,6-triphenyl-1,3,5,2,4,6-trioxatriborinane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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